Cas no 1025248-12-7 (3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one)

• Product Name: 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one
• CAS No: 1025248-12-7
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD00245463
• CID: 5024750
• Update Time: 2025-06-08

3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-ACETYLPHENYL)AZAMETHYLENE)-1-METHYLINDOLIN-2-ONE
• (3Z)-3-[(4-acetylphenyl)imino]-1-methyl-2,3-dihydro-1H-indol-2-one
• 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one

• MDL： MFCD00245463
• Inchi： 1S/C17H14N2O2/c1-11(20)12-7-9-13(10-8-12)18-16-14-5-3-4-6-15(14)19(2)17(16)21/h3-10H,1-2H3/b18-16-
• InChI Key： SAOYVJZJQFAFHQ-VLGSPTGOSA-N
• SMILES： O=C1/C(/C2C=CC=CC=2N1C)=N\C1C=CC(C(C)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 2.1
• Topological Polar Surface Area: 49.7

Additional information on 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one

Introduction to 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one (CAS No. 1025248-12-7) and Its Emerging Applications in Chemical Biology

The compound 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one, identified by the CAS number 1025248-12-7, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring an indolinone core fused with an azomethine functionality, has garnered attention due to its unique chemical properties and promising biological activities. The presence of both acetyl and azomethine groups in its molecular framework suggests versatile reactivity, making it a valuable scaffold for medicinal chemistry investigations.

Recent advancements in drug discovery have highlighted the importance of indole derivatives in developing novel therapeutic agents. The indolinone moiety, in particular, has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The compound 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one (CAS No. 1025248-12-7) embodies these characteristics, offering a rich platform for structural modifications to enhance its pharmacological profile.

One of the most compelling aspects of this compound is its ability to engage with biological targets through multiple interactions. The azomethene group, for instance, can participate in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor affinity. Furthermore, the acetyl substituent on the phenyl ring may influence electronic distribution, thereby modulating binding affinity and selectivity. These features make 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one (CAS No. 1025248-12-7) an attractive candidate for further exploration in rational drug design.

In the context of current research, there is growing interest in developing small-molecule inhibitors targeting post-translational modifications (PTMs), which play a pivotal role in cellular signaling and disease pathogenesis. The structural motif of 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one (CAS No. 1025248-12-7) bears resemblance to known inhibitors of kinases and phosphatases, suggesting potential utility in modulating PTM-dependent signaling cascades. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain serine/threonine kinases, although further experimental validation is required.

Another area of interest is the use of 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one (CAS No. 1025248-12-7) as a building block for more complex scaffolds through derivatization strategies. For example, functionalization of the indolinone ring or introduction of additional substituents could lead to novel compounds with enhanced bioavailability or altered pharmacokinetic profiles. Such modifications are often employed to optimize drug-like properties, ensuring that lead compounds progress efficiently through preclinical development.

The synthesis of 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one (CAS No. 1025248-12-7) presents an interesting challenge due to its tricyclic structure and multiple functional groups. However, modern synthetic methodologies have made significant strides in facilitating the construction of complex heterocycles. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient assembly of the indolinone core, while protecting group strategies allow for selective functionalization at multiple sites.

From a computational chemistry perspective, virtual screening approaches have been instrumental in identifying potential hits like 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one (CAS No. 1025248-12-7). By leveraging high-throughput virtual screening (HTVS), researchers can rapidly assess large libraries of compounds for their binding affinity to target proteins. This approach has accelerated the discovery process by prioritizing candidates with promising interactions before proceeding to experimental validation.

The biological evaluation of 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one (CAS No. 1025248-12-7) has revealed several intriguing properties. In vitro assays have demonstrated modest inhibitory activity against certain cancer-related kinases, indicating its potential as an anticancer agent. Additionally, preliminary cell-based assays suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production pathways. These findings underscore the therapeutic relevance of exploring derivatives based on this scaffold further.

The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics (MD) simulations and quantum mechanical calculations have provided valuable insights into how 3-((4-Acetylphenyl)azamethylene)-1-methylindolin-2-one (CAS No. 1025248-12-7) interacts with biological targets at an atomic level. These studies have helped refine structural hypotheses and guide synthetic efforts toward optimizing binding affinity and selectivity.

In conclusion,3-(4-Acetylphenyl)azamethylene]-1-methylindolin]-2-one (CAS No., 1025248 12 7,) stands out as a structurally diverse and biologically relevant compound with significant implications for chemical biology and drug discovery., Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases., Further research is warranted to fully elucidate its pharmacological potential and explore its applications in medicinal chemistry..,